Cas no 338800-02-5 (Phosphine, [1,1'-biphenyl]-2-ylbis(1-methylethyl)-)

Phosphine, [1,1'-biphenyl]-2-ylbis(1-methylethyl)- structure
338800-02-5 structure
Product Name:Phosphine, [1,1'-biphenyl]-2-ylbis(1-methylethyl)-
CAS No:338800-02-5
MF:C18H23P
MW:270.348985910416
CID:1461076
PubChem ID:71361083
Update Time:2025-04-20

Phosphine, [1,1'-biphenyl]-2-ylbis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphine, [1,1'-biphenyl]-2-ylbis(1-methylethyl)-
    • (2-phenylphenyl)-di(propan-2-yl)phosphane
    • 338800-02-5
    • DTXSID00784838
    • ([1,1'-Biphenyl]-2-yl)di(propan-2-yl)phosphane
    • SCHEMBL18669688
    • Inchi: 1S/C18H23P/c1-14(2)19(15(3)4)18-13-9-8-12-17(18)16-10-6-5-7-11-16/h5-15H,1-4H3
    • InChI Key: AOWYFVNYONCINS-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1C1C=CC=CC=1)(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 270.15389
  • Monoisotopic Mass: 270.153737731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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